Cas no 865545-03-5 (N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide)

• Product Name: N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide
• CAS No: 865545-03-5
• MF: C₁₆H₁₂F₂N₂OS
• MW: 318.341089248657
• CID: 6400000
• PubChem ID: 2104918
• Update Time: 2025-07-30

N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide
• F1381-1067
• (E)-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-fluorobenzamide
• 865545-03-5
• AKOS024608366
• N-(3-ethyl-6-fluoro-1,3-benzothiazol-2-ylidene)-2-fluorobenzamide
• N-[(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-fluorobenzamide
• Benzamide, N-(3-ethyl-6-fluoro-2(3H)-benzothiazolylidene)-2-fluoro-

• Inchi： 1S/C16H12F2N2OS/c1-2-20-13-8-7-10(17)9-14(13)22-16(20)19-15(21)11-5-3-4-6-12(11)18/h3-9H,2H2,1H3
• InChI Key： JERQSASHLGFCMN-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=C(F)C=C2S1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 318.06384051g/mol
• Monoisotopic Mass: 318.06384051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 453.5±55.0 °C(Predicted)
• pka: -1.37±0.20(Predicted)

Additional information on N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide

Comprehensive Overview of N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide (CAS No. 865545-03-5)

N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide, with the CAS number 865545-03-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the fluorobenzamide and dihydrobenzothiazole moieties, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for fluorinated compounds like N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. The presence of fluoro substituents in the molecule also aligns with the growing trend of halogenated drug design, a hot topic in medicinal chemistry forums and publications.

The synthesis of CAS 865545-03-5 involves multi-step organic reactions, including condensation and cyclization processes, which are often discussed in academic papers and patent filings. Its molecular weight and logP value make it a candidate for bioavailability optimization, a critical factor in modern drug development. Additionally, the compound's spectral data (NMR, MS) has been meticulously documented, aiding in its identification and purity assessment.

From an industrial perspective, N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide is often referenced in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to produce such intermediates, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

For researchers exploring structure-activity relationships (SAR), this compound serves as a valuable template. Its benzothiazole core is frequently modified to enhance target selectivity or potency against specific enzymes. Online databases like PubChem and Reaxys feature detailed entries on 865545-03-5, highlighting its physicochemical properties and potential drug-likeness scores.

In summary, N-(2E)-3-ethyl-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-fluorobenzamide (CAS 865545-03-5) represents a versatile building block in contemporary chemical research. Its relevance to precision medicine and agrochemical innovation ensures its continued prominence in scientific literature and industrial applications.